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Compound of Interest

Compound Name: 2-(1-Chloroethyl)-5-methylpyridine

Cat. No.: B11918845 Get Quote

Executive Summary
2-(1-Chloroethyl)-5-methylpyridine is a reactive pyridine intermediate characterized by a

benzylic-like chloride at the 2-position side chain. Unlike its stable commodity analog 2-chloro-

5-methylpyridine, this compound is prone to hydrolysis and elimination, requiring strict cold-

chain logistics and anhydrous handling. It is primarily employed in the synthesis of complex

pharmaceutical agents where a chiral or functionalizable ethyl linker is required, distinct from

the methylene linkers found in drugs like Rupatadine.

Critical Identity Verification
The marketplace is flooded with structural isomers. Procurement teams must validate the CAS

number to avoid costly synthesis failures.
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Feature Target Compound Common False Positive

Name
2-(1-Chloroethyl)-5-

methylpyridine
2-Chloro-5-methylpyridine

CAS 106737-85-3 18368-64-4

Structure
Pyridine ring with -CH(Cl)CH₃

at C2

Pyridine ring with -Cl directly

on C2

Reactivity High (Alkylating agent) Low (Aryl halide)

Price Tier High (Specialty Building Block) Low (Commodity Chemical)

Part 1: Supply Chain Landscape & Pricing
Supplier Ecosystem
This compound is not a bulk commodity; it is a "Make-to-Order" or "Catalog Specialty" item.

Tier 1 suppliers typically hold small stocks (grams) and synthesize bulk quantities (kilograms)

upon request.

Primary Catalog Suppliers:

BLD Pharm: Confirmed listing.[1] Often ships with cold-chain protocols.

Apollo Scientific: Major UK-based supplier for fluorinated/chlorinated pyridines.

Enamine / ChemSpace: Likely sources for building blocks used in early-stage discovery.

Price Analysis (Estimated Q1 2026)
Pricing is highly volatile due to the compound's instability. Suppliers charge a premium for

"fresh" batches re-assayed before shipment.
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Quantity
Estimated Price
Range (USD)

Lead Time Notes

1 g $85 - $150 1-2 Weeks
Research Grade

(>95%)

5 g $250 - $400 2-3 Weeks
Often requires fresh

synthesis

25 g $900 - $1,400 4-6 Weeks Bulk inquiry required

100 g+ Request Quote 8+ Weeks

Custom

manufacturing

campaign

Procurement Strategy: Do not stockpile this reagent. Order only what is needed for immediate

campaigns (2-4 weeks). The degradation rate (dehydrohalogenation) can exceed 5% per month

if stored improperly.

Part 2: Technical Profile & Synthesis Logic
Synthetic Pathway & Impurity Profile
Understanding the synthesis is crucial for anticipating impurities in the Certificate of Analysis

(CoA). The standard route involves the chlorination of the corresponding alcohol.
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Quality Control Checkpoints

1-(5-Methylpyridin-2-yl)ethanol
(Alcohol Precursor)

2-(1-Chloroethyl)-5-methylpyridine
(Target)

Chlorination
(0°C to RT)

SOCl2 (Thionyl Chloride)
or POCl3

Impurity A:
2-Vinyl-5-methylpyridine

(Elimination Product)

Heat / Base
(-HCl)

Impurity B:
Hydrolyzed Alcohol

(Storage Degradant)

Moisture
(+H2O)

Click to download full resolution via product page

Figure 1: Synthesis and degradation pathways. The presence of Impurity A (Vinyl) indicates

thermal stress, while Impurity B (Alcohol) indicates moisture exposure.

Reactivity & Handling
The 1-chloroethyl group is a "benzylic-like" halide. The electron-deficient pyridine ring makes

the C-Cl bond slightly more stable than a standard benzyl chloride, but it remains susceptible

to:

Elimination: In the presence of weak bases (even bicarbonate), it eliminates HCl to form 2-

vinyl-5-methylpyridine.

Hydrolysis: Exposure to ambient humidity reverts it to the alcohol.

Handling Protocol:

Storage: -20°C under Argon/Nitrogen.

Solvents: Use anhydrous DCM or Toluene. Avoid alcohols (methanol/ethanol) which can

cause solvolysis (ether formation).

Weighing: Rapid weighing in a fume hood; do not leave open vessels.

Part 3: Quality Assurance & Validation
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Analytical Methodology
Standard reverse-phase HPLC can be deceptive due to on-column hydrolysis.

Recommended QC Protocol:

1H-NMR (CDCl3): The definitive test.

Diagnostic Signal: Look for the quartet of the methine proton (-CH(Cl)-CH3) around 5.0–

5.2 ppm.

Impurity Check: Vinyl protons (multiplets at 5.5–6.5 ppm) indicate elimination.

HPLC (Non-Aqueous):

Use Normal Phase (Hexane/EtOAc) or very rapid Reverse Phase with high pH buffers (to

suppress acid-catalyzed hydrolysis), though Normal Phase is safer.

TLC:

Stationary Phase: Silica Gel.

Mobile Phase: 10-20% EtOAc in Hexane.

Note: The spot may streak if the silica is acidic. Pre-treat plate with 1% Triethylamine.

Specification Template for Suppliers
When requesting quotes, copy/paste these requirements to ensure quality:
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Product: 2-(1-Chloroethyl)-5-methylpyridine (CAS 106737-85-3) Purity: >95.0% (by 1H-NMR)

Impurity Limits:

2-Vinyl-5-methylpyridine: < 2.0%

1-(5-methylpyridin-2-yl)ethanol: < 2.0% Packaging: Anhydrous, septum-sealed vial, cold-pack

shipping.

Part 4: Procurement Decision Logic
Use this workflow to validate incoming shipments or select suppliers.
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Need 2-(1-Chloroethyl)-5-methylpyridine

Verify CAS: 106737-85-3
(NOT 18368-64-4)

Select Supplier Tier

Quantity Needed?

Catalog Supplier
(BLD, Apollo)

Order 1-5g
Expect $100-$400

Custom Synthesis
(CRO)

Request Quote (RFQ)
Specify 'Fresh Prep'

< 10g > 50g

On Arrival QC:
1H-NMR for Vinyl Impurity

Click to download full resolution via product page

Figure 2: Procurement decision tree emphasizing CAS verification and QC checks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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